Cas no 3760-52-9 (Pyrrolidin-3-one hydrochloride)

• Product Name: Pyrrolidin-3-one hydrochloride
• CAS No: 3760-52-9
• MF: C₄H₈ClNO
• MW: 121.565420150757
• MDL: MFCD07368170
• CID: 44467
• PubChem ID: 19106857
• Update Time: 2025-07-15

Pyrrolidin-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinone hydrochloride
• 3-Pyrrolidinone Hydr
• Pyrrolidin-3-one hydrochloride
• Pyrrolidin-3-one, HCl
• 3-Pyrrolidinone HCl
• 3-Pyrrolidinone, hydrochloride
• 3-Pyrrolidone hydrochloride
• Pyrrolidin-3-one HCl
• PubChem21931
• C4H7NO.HCl
• 3-oxo-pyrrolidine hydrochloride
• Jsp006640
• DPSTYIOIVSHZRI-UHFFFAOYSA-N
• BCP23231
• RW3892
• CP0117
• SB10136
• RP08254
• LS20898
• TRA0068345
• PB21807
• CS-W0
• SY019727
• OR301124
• 3-Pyrrolidinone hydrochloride, Aldri
• AM20120384
• TS-01616
• 3-PYRROLIDONE HCL
• pyrrolidin-3-one;hydrochloride
• 3-Pyrrolidinone hydrochloride, AldrichCPR
• EN300-173922
• AC-22609
• DTXSID20598151
• AKOS005259351
• SCHEMBL969582
• 3-Pyrrolidone hydrochloride;3-Pyrrolidinone hydrochloride
• 3-Pyrrolidinonehydrochloride
• J-513103
• CS-W005267
• 3760-52-9
• MFCD02183811
• 3-Pyrrolidinone hydrochloride;3-Pyrrolidinone HCl
• Z1741976513
• 3-PYRROLIDINEONE HYDROCHLORIDE
• Pyrrolidin-3-one--hydrogen chloride (1/1)
• FT-0647378
• A26594

• MDL： MFCD07368170
• Inchi： 1S/C4H7NO.ClH/c6-4-1-2-5-3-4;/h5H,1-3H2;1H
• InChI Key： DPSTYIOIVSHZRI-UHFFFAOYSA-N
• SMILES： Cl.O=C1CNCC1

Computed Properties

• Exact Mass: 121.02900
• Monoisotopic Mass: 121.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 69.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Melting Point: 144-148°C
• Boiling Point: 197.8°C at 760 mmHg
• Flash Point: 73.4°C
• PSA: 29.10000
• LogP: 0.67960

Pyrrolidin-3-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at -20°C

Additional information on Pyrrolidin-3-one hydrochloride

Pyrrolidin-3-one Hydrochloride (CAS No. 3760-52-9): An Overview of Its Properties, Applications, and Recent Research

Pyrrolidin-3-one hydrochloride (CAS No. 3760-52-9) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound, also known as 3-pyrrolidinone hydrochloride, is a crystalline solid with a molecular formula of C4H8ClNO and a molecular weight of 119.57 g/mol. Its unique chemical structure and properties make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical structure of pyrrolidin-3-one hydrochloride consists of a pyrrolidine ring with a ketone group at the 3-position, which is protonated to form the hydrochloride salt. This structure confers several important characteristics to the compound, including high solubility in water and polar organic solvents, as well as good stability under a wide range of conditions. These properties make it an attractive candidate for use in both laboratory research and industrial applications.

In the pharmaceutical industry, pyrrolidin-3-one hydrochloride has been extensively studied for its potential as an intermediate in the synthesis of drugs with diverse therapeutic applications. One notable example is its use in the production of antidepressants and antipsychotics. Recent research has shown that compounds derived from pyrrolidin-3-one hydrochloride can exhibit potent activity against various neurological disorders, making them promising candidates for further development.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of pyrrolidin-3-one hydrochloride in the synthesis of novel serotonin receptor modulators. These modulators have shown significant potential in treating conditions such as depression, anxiety, and schizophrenia. The researchers found that derivatives of pyrrolidin-3-one hydrochloride were able to selectively bind to serotonin receptors, leading to improved efficacy and reduced side effects compared to existing medications.

Beyond its applications in pharmaceuticals, pyrrolidin-3-one hydrochloride has also found use in the field of materials science. Its ability to form stable complexes with metal ions makes it a useful ligand in coordination chemistry. For instance, it has been used to synthesize metal-organic frameworks (MOFs) with unique structural and functional properties. These MOFs have potential applications in gas storage, catalysis, and drug delivery systems.

In addition to its synthetic utility, pyrrolidin-3-one hydrochloride has been studied for its biological activities. Research published in the Journal of Biological Chemistry in 2020 demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory effects. The study found that these derivatives were able to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential use in treating inflammatory diseases.

The safety profile of pyrrolidin-3-one hydrochloride is another important aspect to consider. While it is generally considered safe for use in laboratory settings when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged exposure may pose health risks. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, Pyrrolidin-3-one hydrochloride (CAS No. 3760-52-9) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical sciences. Its unique chemical structure and properties make it an invaluable intermediate in the synthesis of various drugs and materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.